(5S)-5-(carboxymethyl)-L-proline(1-)
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Overview
Description
(5S)-5-(carboxymethyl)-L-proline(1-) is an alpha-amino-acid anion that is the conjugate base of (2S,5S)-5-carboxymethylproline, obtained by deprotonation of the two carboxy groups and protonation of the endocyclic amino group. It is a conjugate base of a (5S)-5-(carboxymethyl)-L-proline.
Scientific Research Applications
Biosynthesis of Beta-Lactam Antibiotics
(5S)-5-(Carboxymethyl)-L-proline(1-) is integral in the biosynthesis of the simplest carbapenem beta-lactam antibiotic, (5R)-carbapen-2-em-3-carboxylic acid. This compound is produced by the carA, carB, and carC gene products in Erwinia carotovora. Carbapenam synthetase, encoded by CarA, catalyzes the formation of (3S,5S)-carbapenam-3-carboxylic acid from (2S,5S)-5-carboxymethyl proline, a crucial step in antibiotic synthesis (Gerratana, Stapon, & Townsend, 2003). Similarly, the role of CarC in the stereoinversion process from L-proline to (5R)-carbapenem in beta-lactam antibiotics has been studied, providing insights into the transformation of L-proline derivatives (Stapon, Li, & Townsend, 2003).
Proline Metabolism and Stress Tolerance
Research on L-proline and its analogs, such as (5S)-5-(Carboxymethyl)-L-proline(1-), has highlighted their role in protein folding and stress responses. Proline biosynthesis pathways have been identified, with pyrroline-5-carboxylate reductase (P5CR) being a key enzyme in converting delta1-pyrroline-5-carboxylate (P5C) to L-proline (Nocek et al., 2005). Studies have also linked proline and its analogs to heat stress tolerance in crops, suggesting a protective role against environmental challenges (Kavi Kishor et al., 2022).
Enzymatic Reactions and Substrate Specificity
The interaction of 5-oxo-L-prolinase with various analogs of 5-oxo-L-proline, including (5S)-5-(Carboxymethyl)-L-proline(1-), provides insights into enzyme-substrate specificity and reactions in biological systems (Williamson & Meister, 1982). Additionally, the inhibition of 5-oxoprolinase by 2-imidazolidone-4-carboxylic acid, an analog of (5S)-5-(Carboxymethyl)-L-proline(1-), helps understand enzyme inhibition mechanisms (van der Werf, Stephani, Orlowski, & Meister, 1973).
Synthesis and Properties of Polypeptides
Research on the synthesis of high molecular weight polypeptides containing proline and its analogs, like (5S)-5-(Carboxymethyl)-L-proline(1-), contributes to understanding the structure and conformation of synthetic polypeptides (Iizuka, Uchida, Wakamatsu, & Ōya, 1993).
Biocatalysis and Functionalized Prolines
The biocatalytic versatility of enzymes like carboxymethylproline synthases (CMPSs) in the preparation of functionalized 5-carboxymethylproline derivatives illustrates the potential of (5S)-5-(Carboxymethyl)-L-proline(1-) in producing new biochemical compounds (Hamed et al., 2012).
properties
Product Name |
(5S)-5-(carboxymethyl)-L-proline(1-) |
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Molecular Formula |
C7H10NO4- |
Molecular Weight |
172.16 g/mol |
IUPAC Name |
(2S,5S)-5-(carboxylatomethyl)pyrrolidin-1-ium-2-carboxylate |
InChI |
InChI=1S/C7H11NO4/c9-6(10)3-4-1-2-5(8-4)7(11)12/h4-5,8H,1-3H2,(H,9,10)(H,11,12)/p-1/t4-,5-/m0/s1 |
InChI Key |
LIZWYFXJOOUDNV-WHFBIAKZSA-M |
Isomeric SMILES |
C1C[C@H]([NH2+][C@@H]1CC(=O)[O-])C(=O)[O-] |
Canonical SMILES |
C1CC([NH2+]C1CC(=O)[O-])C(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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